2-Oxo-1,2-dihydrospiro[indole-3,3'-pyrrolidine]-4'-carbonitrile hydrochloride

• IUPAC Name: 2-oxospiro[1H-indole-3,4'-pyrrolidine]-3'-carbonitrile;hydrochloride
• InChI: InChI=1S/C12H11N3O.ClH/c13-5-8-6-14-7-12(8)9-3-1-2-4-10(9)15-11(12)16;/h1-4,8,14H,6-7H2,(H,15,16);1H
• InChI Key: GUXNTNBUOQJOKA-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2(CN1)C3=CC=CC=C3NC2=O)C#N.Cl
• Molecular Formula: C12H12ClN3O
• Molecular Weight: 249.69 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves various chemical reactions. For instance, the synthesis of “4′-aryl-3′-(1,4-dioxo-1,2,3,4-tetrahydrophthalazine-2-carbonyl)-1′-methyl-2-oxo-1,2-dihydrospiro[indole-3,2’-pyrrolidine]-3′-carbonitriles” involves a mixture of isatin, N-methylglycine, cyanoacetylphthalazine, and an aldehyde in ethanol.

Molecular Structure Analysis

The molecular structure of these compounds can be complex. For example, the compound “methyl (3S,5’R)-2-oxo-1,2-dihydrospiro[indole-3,3’-pyrrolidine]-5’-carboxylate” has a molecular weight of 246.262 and a chemical formula of C13H14N2O3.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds can be complex and involve multiple steps. For example, the synthesis of spiro-pyrrolidine-oxindoles involves [3+2]-cycloaddition of nonstabilized azomethine ylide to the conjugated double bond of 3-aryl-2-[1,4-dioxo-3,4-dihydrophthalazine-2(1H)-carbonyl]prop-2-enenitriles.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can vary. For example, “methyl (3S,5’R)-2-oxo-1,2-dihydrospiro[indole-3,3’-pyrrolidine]-5’-carboxylate” is a solid with a molecular weight of 336.39.

Scientific Research Applications

• Synthesis of Novel Chemical Compounds : This compound has been utilized in the synthesis of various spiroxindole fused pyrrolidine and thiazolo pyrrolidine benzimidazole derivatives, which were achieved through a 1,3-dipolar cycloaddition reaction. These derivatives have potential applications in various fields of chemical research (Poomathi et al., 2015).

• Crystal Structure Analysis : Research has also focused on analyzing the crystal structures of derivatives of this compound. For instance, studies have been conducted on the crystal structures of ethyl dispiro[1-benzothiophene-2,3'-pyrrolidine-2',3''-indoline]-4'-carboxylate derivatives, providing insights into their molecular configurations and potential applications (Savithri et al., 2014).

• Potential Biological Activities : Some derivatives of this compound have been studied for their biological activities. For example, dispiro[1H-indene-2,3'-pyrrolidine-2',3''-[3H]indole]-1,2''(1''H)-diones, synthesized through 1,3-dipolar cycloaddition reactions, showed promising anti-tumor activity in preliminary screenings (Girgis, 2009).

• Green Chemistry Applications : This compound has been used in the context of green chemistry. For example, spiro[indoline-3,4'-pyrano[2,3-c]pyrazole] derivatives were synthesized using green chemistry principles and evaluated as corrosion inhibitors for mild steel in hydrochloric acid medium (Gupta et al., 2018).

• Chemosensing Applications : There's also research on the use of isatin-based spiro compounds, synthesized from this compound, for chemosensing applications. These compounds have been used for efficient and selective fluorescence quenching for Cu2+ ions, indicating their potential as fluorescence probes (Kundu et al., 2013).

Future Directions

The future directions for the study of these compounds could involve further exploration of their synthesis, characterization, and potential biological activities. As these compounds are structurally complex and potentially biologically active, they could be of interest in the field of medicinal chemistry.